Cas no 2338684-90-3 (2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal)

• Product Name: 2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal
• CAS No: 2338684-90-3
• MF: C₁₆H₂₆O₂Si
• MW: 278.4619
• MDL: MFCD32691006
• CID: 4740981
• Update Time: 2026-02-25

2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-((tert-Butyldimethylsilyl)oxy)phenyl)-2-methylpropanal
• 2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal

• MDL： MFCD32691006
• Inchi： 1S/C16H26O2Si/c1-15(2,3)19(6,7)18-14-11-9-8-10-13(14)16(4,5)12-17/h8-12H,1-7H3
• InChI Key： IWHQZDYIRNVRNT-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC1=C([H])C([H])=C([H])C([H])=C1C(C([H])=O)(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 278.170207g/mol
• Monoisotopic Mass: 278.170207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Molecular Weight: 278.46g/mol

Additional information on 2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal

Comprehensive Overview of 2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal (CAS No. 2338684-90-3)

2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal is a specialized organic compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. Its CAS number, 2338684-90-3, uniquely identifies this compound in global chemical databases. The molecule features a tert-butyl(dimethyl)silyl (TBS) protecting group, which is widely used in organic synthesis to shield hydroxyl groups during multi-step reactions. This compound's structural complexity and functional versatility make it a valuable building block in modern synthetic chemistry.

In recent years, the demand for silyl-protected intermediates like 2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal has surged, particularly in the development of small molecule drugs and bioconjugates. Researchers frequently search for "TBS protection in aldehyde synthesis" or "CAS 2338684-90-3 applications," reflecting growing interest in its synthetic utility. The compound's ortho-substituted aromatic aldehyde moiety offers unique reactivity patterns, enabling selective transformations that are crucial for constructing complex molecular architectures.

The tert-butyldimethylsilyloxy group in this compound provides exceptional stability against various reaction conditions, addressing a common challenge in "protecting group strategies" searches. This characteristic makes 2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal particularly useful in multi-step synthesis, where chemists need to preserve the aldehyde functionality while modifying other parts of the molecule. Its thermal stability and compatibility with Grignard reactions, reductive amination, and Wittig olefination are frequently discussed in academic forums.

From an analytical perspective, CAS 2338684-90-3 exhibits distinct spectral properties that facilitate its identification. The proton NMR spectrum typically shows characteristic peaks for the tert-butyl group (0.9-1.1 ppm) and aldehyde proton (9.5-10.5 ppm), while mass spectrometry reveals predictable fragmentation patterns. These features support quality control in manufacturing processes, a topic often searched as "analytical methods for silyl-protected aldehydes."

In the context of green chemistry trends, researchers are investigating the recyclability of silyl protecting groups in compounds like 2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal. The development of milder deprotection conditions and catalytic protection methods represents an active area of research, responding to queries about "environmentally friendly silylation techniques." This aligns with the pharmaceutical industry's push toward sustainable synthetic routes and atom economy principles.

The compound's structure-activity relationship (SAR) potential makes it relevant to medicinal chemistry explorations. Its benzaldehyde core serves as a versatile scaffold for constructing biologically active molecules, explaining frequent searches for "TBS-protected benzaldehyde derivatives." When modified, the 2-methylpropanal side chain can influence molecular conformation and target binding affinity, making it valuable for drug discovery applications.

Industrial-scale production of 2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal requires careful optimization of silylation conditions and purification protocols. Manufacturers often search for "large-scale TBS protection methods" and "CAS 2338684-90-3 synthesis optimization," reflecting practical challenges in maintaining yield and purity. Recent advances in continuous flow chemistry have shown promise for improving the efficiency of such processes.

In material science applications, the compound's potential as a surface modifier or polymer precursor is gaining attention. The silyl ether group can serve as a latent hydroxyl functionality, enabling controlled material properties through subsequent deprotection. This connects to emerging searches about "silicon-containing organic materials" and "smart surface coatings."

Quality specifications for CAS 2338684-90-3 typically include parameters like HPLC purity (>98%), residual solvent levels, and moisture content – all critical for pharmaceutical applications. Analytical techniques such as Karl Fischer titration and GC-MS are commonly employed to verify these specifications, addressing quality control professionals' frequent queries about "characterization of protected aldehydes."

Looking forward, 2-[2-[Tert-butyl(dimethyl)silyl]oxyphenyl]-2-methylpropanal continues to attract research interest due to its structural versatility and synthetic utility. As organic synthesis becomes increasingly sophisticated, the demand for specialized intermediates like this compound will likely grow, particularly in asymmetric synthesis and chiral drug development – areas where precise control over molecular architecture is paramount.